Cas no 2137534-94-0 ([1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol)

• Product Name: [1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol
• CAS No: 2137534-94-0
• MF: C₁₁H₂₄N₂O
• MW: 200.321063041687
• CID: 5890953
• PubChem ID: 165496650
• Update Time: 2025-07-19

[1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

• 2137534-94-0
• [1-amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol
• EN300-1159197
• [1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol

• Inchi： 1S/C11H24N2O/c1-4-9-5-6-11(12,8-14)7-10(9)13(2)3/h9-10,14H,4-8,12H2,1-3H3
• InChI Key： RIOLQQZIKQTGHN-UHFFFAOYSA-N
• SMILES： OCC1(CCC(CC)C(C1)N(C)C)N

Computed Properties

• Exact Mass: 200.188863393g/mol
• Monoisotopic Mass: 200.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.5Ų

Additional information on [1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol

[1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol (CAS No. 2137534-94-0)

[1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol (CAS No. 2137534-94-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents. The molecule's structure includes a cyclohexyl ring with multiple functional groups, including an amino group, a dimethylamino group, and an ethyl substituent, all of which contribute to its chemical and biological properties.

The cyclohexyl ring in [1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol provides a rigid framework that can influence the conformational flexibility and stability of the molecule. The presence of the amino and dimethylamino groups introduces basicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets. The ethyl substituent adds steric bulk and can affect the lipophilicity of the molecule, influencing its solubility and permeability across biological membranes.

Recent studies have explored the pharmacological properties of [1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are important targets for drug discovery. Preliminary data suggest that [1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol may exhibit selective binding to specific GPCRs, which could lead to the development of new treatments for conditions such as pain, inflammation, and neurological disorders.

In addition to its potential as a GPCR modulator, [1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol has been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of [1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol is another important aspect of its evaluation. Preclinical studies have demonstrated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and any potential side effects. Clinical trials are currently underway to assess the efficacy and safety of this compound in human subjects.

Synthesis methods for [1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol have been optimized to improve yield and purity. One common approach involves the reaction of a cyclohexene derivative with an appropriate amine and alkylating agent under controlled conditions. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have also been employed to produce enantiomerically pure forms of the compound, which can be crucial for certain pharmaceutical applications.

The physicochemical properties of [1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol, including its solubility, stability, and partition coefficient (logP), have been extensively characterized. These properties are essential for understanding how the compound behaves in biological systems and how it can be formulated into drug products. For example, optimizing the solubility of the compound can enhance its bioavailability when administered orally or intravenously.

In conclusion, [1-Amino-3-(dimethylamino)-4-ethylcyclohexyl]methanol (CAS No. 2137534-94-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research aims to elucidate its mechanisms of action, optimize its synthesis, and evaluate its safety and efficacy in clinical settings.